[3,4-diacetyloxy-5-(6-amino-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
CAS No.:
Cat. No.: VC16495543
Molecular Formula: C16H19N5O8
Molecular Weight: 409.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C16H19N5O8 |
|---|---|
| Molecular Weight | 409.35 g/mol |
| IUPAC Name | [3,4-diacetyloxy-5-(6-amino-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C16H19N5O8/c1-6(22)26-4-9-11(27-7(2)23)12(28-8(3)24)15(29-9)21-5-18-10-13(17)19-16(25)20-14(10)21/h5,9,11-12,15H,4H2,1-3H3,(H3,17,19,20,25) |
| Standard InChI Key | QHMGQUDDESFBBM-UHFFFAOYSA-N |
| Canonical SMILES | CC(=O)OCC1C(C(C(O1)N2C=NC3=C(NC(=O)N=C32)N)OC(=O)C)OC(=O)C |
Introduction
Synthesis Methods
The synthesis of purine derivatives often involves multi-step organic reactions. Common methods include:
-
Nucleoside Synthesis: This involves forming the glycosidic bond between the purine base and the sugar moiety.
-
Acetylation: Introduction of acetoxy groups to protect hydroxyls during synthesis.
-
Deprotection: Removal of protecting groups to reveal the final compound.
| Step | Reaction Type | Purpose |
|---|---|---|
| 1. Glycosylation | Nucleophilic substitution | Form glycosidic bond |
| 2. Acetylation | Esterification | Protect hydroxyls |
| 3. Deprotection | Hydrolysis | Reveal final compound |
Biological Activity
Purine derivatives are known for their potential biological activities, including antiviral and anticancer properties. These activities often depend on the specific modifications made to the purine ring and the sugar moiety.
| Biological Activity | Mechanism | Examples |
|---|---|---|
| Antiviral | Inhibition of viral replication | Nucleoside analogs |
| Anticancer | Interference with DNA synthesis | Purine analogs in chemotherapy |
Research Findings
While specific research findings for [3,4-diacetyloxy-5-(6-amino-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate are not available, studies on similar purine derivatives have shown promising results in both antiviral and anticancer applications. For instance, compounds like [3,4-diacetyloxy-5-(2-chloro-6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate have been explored for their potential in drug development due to their unique chemical properties.
Note:
Due to the lack of specific information on [3,4-diacetyloxy-5-(6-amino-2-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate, this article provides a general overview of purine derivatives and their synthesis and applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume